Methyl 2-cyclopentyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: methyl 2-cyclopentyl-1-oxoisoquinoline-4-carboxylate
• InChI: InChI=1S/C16H17NO3/c1-20-16(19)14-10-17(11-6-2-3-7-11)15(18)13-9-5-4-8-12(13)14/h4-5,8-11H,2-3,6-7H2,1H3
• InChI Key: WXUQSBWOICFXQG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C(=O)C2=CC=CC=C21)C3CCCC3

Description

Methyl 2-cyclopentyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (780 mg, 3.8 mmol, Bionet), potassium carbonate (650 mg, 4.7 mmol, Aldrich), and 6 mL of DMF was added cyclopentyl iodide (0.52 mL, 4.5 mmol, Aldrich). The solution was stirred at RT for 4 h, then diluted with 50 mL of water. The solids were filtered and washed with CH2Cl2 and EtOAc. The filtrate was concentrated in vacuo and chromatographed through a Redi-Sep® pre-packed silica gel column (12 g), eluting with 0% to 15% EtOAc:hexane to give 240 mg (23%) of methyl 2-cyclopentyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylate as an off-white solid. MS m/z: 272.3(M+1).